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Compound of Interest

Compound Name: 9,10-Dimethylanthracene

Cat. No.: B165754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

9,10-Dimethylanthracene (DMA), a polycyclic aromatic hydrocarbon of significant interest in

materials science and as a chemical probe. This document details its melting point and

solubility characteristics, supported by established experimental protocols.

Core Physical Properties
9,10-Dimethylanthracene is a yellow crystalline solid at room temperature. Its physical

characteristics are crucial for its application in various research and development fields.

Quantitative Physical Data
The key physical properties of 9,10-Dimethylanthracene are summarized in the table below

for easy reference and comparison.
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Property Value Solvents

Melting Point 182-184 °C Not Applicable

Solubility Soluble
Toluene, Benzene, Ethanol,

Hexane, Chloroform

Insoluble Water

Water Solubility 0.056 mg/L (at 25 °C)[1] Water

Experimental Protocols
Accurate determination of physical properties is fundamental to the characterization of a

chemical compound. The following sections provide detailed methodologies for measuring the

melting point and solubility of 9,10-Dimethylanthracene.

Melting Point Determination: A General Protocol for
Polycyclic Aromatic Hydrocarbons
The melting point of 9,10-Dimethylanthracene can be precisely determined using a

simultaneous thermal analyzer (STA). This method is applicable to a wide range of polycyclic

aromatic hydrocarbons.

Apparatus and Materials:

Simultaneous Thermal Analyzer (STA)

Sealed aluminum crucibles with a pinhole (approx. 50 μm)

High-purity 9,10-Dimethylanthracene sample

Inert purge gas (e.g., Nitrogen)

Melting point standards for calibration (e.g., indium, aluminum, gold)

Procedure:
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Calibration: Calibrate the STA instrument using certified melting point standards to ensure

temperature accuracy.

Sample Preparation: Place a small, representative sample (approximately 20 mg) of 9,10-
Dimethylanthracene into a sealed aluminum crucible.

Instrument Setup: Place the crucible in the STA sample carrier. Purge the system with

nitrogen at a constant flow rate (e.g., 70 ml/min).

Thermal Program: Heat the sample at a constant rate (e.g., 10 K/min) up to a temperature

beyond the expected melting point.

Data Analysis: The melting point is determined as the extrapolated onset temperature of the

endothermic peak observed in the Differential Scanning Calorimetry (DSC) signal, which

corresponds to the phase transition from solid to liquid.

Solubility Determination in Organic Solvents: A General
Gravimetric Method
This protocol describes a general gravimetric method for determining the solubility of 9,10-
Dimethylanthracene in various organic solvents.

Apparatus and Materials:

Analytical balance

Thermostatic shaker or magnetic stirrer with temperature control

Vials with airtight seals

Syringe filters (chemically compatible with the solvent)

Oven or vacuum oven

9,10-Dimethylanthracene

Selected organic solvent (e.g., toluene, hexane, ethanol)
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Procedure:

Saturation: Add an excess amount of 9,10-Dimethylanthracene to a known volume of the

chosen organic solvent in a sealed vial.

Equilibration: Place the vial in a thermostatic shaker or on a magnetic stirrer at a constant

temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Phase Separation: Allow the vial to stand undisturbed at the constant temperature for several

hours to allow the undissolved solid to settle.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a

syringe fitted with a filter to remove any suspended particles.

Solvent Evaporation: Transfer the filtered solution to a pre-weighed container and evaporate

the solvent completely in an oven or vacuum oven at a temperature below the boiling point of

the solvent.

Mass Determination: After complete evaporation of the solvent, weigh the container with the

dried solute.

Calculation: The solubility is calculated from the mass of the dissolved 9,10-
Dimethylanthracene and the volume of the solvent used.

Water Solubility Determination
A detailed and specific protocol for determining the aqueous solubility of 9,10-
Dimethylanthracene has been established.

Apparatus and Materials:

Flask (250 mL)

Magnetic stirrer

Separatory funnel
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Spectrophotofluorometer

9,10-Dimethylanthracene

Distilled water

Cyclohexane (for extraction)

Procedure:

Saturation: A saturated solution of 9,10-Dimethylanthracene in water is prepared by

vigorously stirring an excess of the compound in a 250 mL flask for 24 hours.[1]

Equilibration: The mixture is then allowed to settle at 25 °C for at least 48 hours.[1]

Separation: The saturated aqueous solution is decanted and filtered.

Extraction: A known volume (50-100 mL) of the filtered solution is extracted with

approximately 5 mL of cyclohexane in a separatory funnel by shaking for 2 hours.[1]

Analysis: The cyclohexane extract is then analyzed using a spectrophotofluorometer to

determine the concentration of 9,10-Dimethylanthracene.[1]

Visualizing Chemical Processes
To further aid in the understanding of the chemical behavior and synthesis of 9,10-
Dimethylanthracene, the following diagrams illustrate key processes.
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Reaction of 9,10-Dimethylanthracene with Singlet Oxygen

Photosensitizer Excitation

Energy Transfer

[4+2] Cycloaddition

9,10-Dimethylanthracene

9,10-Dimethylanthracene Endoperoxide

Photosensitizer

Triplet Sensitizer

Intersystem Crossing

Light (hν)

Absorption

Ground State Oxygen (³O₂)

Energy Transfer

Singlet Oxygen (¹O₂)
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Synthesis Workflow of 9,10-Dimethylanthracene

Starting Materials

Step 1: Phthalic Acid Synthesis

Step 2: Grignard Reagent and Reaction

Step 3: Final Product Formation and Purification

o-Xylene

Reaction at 210-230 °C, 2.5-3.0 MPa

Preparation of Grignard Reagent from o-Xylene and Mg

Paraldehyde Manganese Acetate (Catalyst) Acetic Acid

Centrifugation

Crude Phthalic Acid

Reaction with Phthalic Acid

Treatment with Acetic Acid and Sulfuric Acid

Standing and Filtering

Drying

9,10-Dimethylanthracene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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